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Compound of Interest
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Cat. No.: B138879 Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction
Anhydroxylitol, a derivative of the naturally occurring sugar alcohol xylitol, is a key ingredient

in the cosmetic and pharmaceutical industries, primarily utilized for its potent humectant and

skin-conditioning properties. This technical guide provides an in-depth overview of

anhydroxylitol's chemical structure, physicochemical properties, synthesis, and its molecular

mechanisms of action related to skin hydration and barrier function. The information presented

herein is intended to serve as a comprehensive resource for researchers, scientists, and

professionals involved in drug development and cosmetic formulation.

Chemical Structure and Identifiers
Anhydroxylitol is formed through the intramolecular dehydration of xylitol, resulting in a cyclic

ether structure.

IUPAC Name: (2R,3R,4S)-2-(hydroxymethyl)oxolane-3,4-diol[1]

CAS Number: 53448-53-6[2]

Molecular Formula: C₅H₁₀O₄
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Canonical SMILES: C1--INVALID-LINK--CO)O">C@@HO[1]

InChI Key: KZVAAIRBJJYZOW-VPENINKCSA-N[1]

Table 1: Chemical Identifiers for Anhydroxylitol

Identifier Value

IUPAC Name
(2R,3R,4S)-2-(hydroxymethyl)oxolane-3,4-

diol[1]

CAS Number 53448-53-6[2]

EC Number 258-560-9[2]

PubChem CID 104501[1]

UNII 8XWR7NN42F[3]

Physicochemical Properties
Anhydroxylitol is a hygroscopic substance, readily soluble in water. Its key physicochemical

properties are summarized in the table below.

Table 2: Physicochemical Properties of Anhydroxylitol
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Property Value Source

Molecular Weight 134.13 g/mol [1]

Appearance
Light yellow to yellow to

orange clear liquid
[4]

Melting Point < 50 °C

Boiling Point 155-160 °C at 0.2 Torr [5][6]

Density 1.453 ± 0.06 g/cm³ (Predicted) [6]

Water Solubility 674 g/L at 20 °C

pKa 13.72 ± 0.60 (Predicted) [4]

logP -1.4 (Predicted) [1]

Synthesis
The primary method for synthesizing anhydroxylitol is through the acid-catalyzed

intramolecular dehydration of xylitol.

Experimental Protocol: Acid-Catalyzed Dehydration of
Xylitol
This protocol describes a general laboratory-scale synthesis of anhydroxylitol.

Materials:

D-Xylitol

Sulfuric acid (H₂SO₄), 5% v/v aqueous solution

Sodium hydroxide (NaOH) solution for neutralization

Activated carbon

Diatomaceous earth
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Anhydrous sodium sulfate

Organic solvent for extraction (e.g., ethyl acetate)

Heating mantle with a stirrer

Round-bottom flask

Condenser

Separatory funnel

Rotary evaporator

Procedure:

In a round-bottom flask equipped with a stirrer and condenser, dissolve D-xylitol in a 5% v/v

aqueous solution of sulfuric acid.

Heat the reaction mixture to 135 °C with constant stirring for 45 minutes.[4]

Monitor the reaction progress using Thin Layer Chromatography (TLC).

Upon completion, cool the reaction mixture to room temperature.

Neutralize the mixture by the slow addition of a sodium hydroxide solution until a pH of ~7 is

reached.

Add activated carbon to the solution and stir for 30 minutes to decolorize.

Filter the mixture through a pad of diatomaceous earth to remove the activated carbon.

Extract the aqueous solution multiple times with an organic solvent such as ethyl acetate.

Combine the organic extracts and dry over anhydrous sodium sulfate.

Filter to remove the drying agent and concentrate the filtrate under reduced pressure using a

rotary evaporator to yield crude anhydroxylitol as a viscous liquid.
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Further purification can be achieved through column chromatography on silica gel.

Characterization:

The identity and purity of the synthesized anhydroxylitol should be confirmed using standard

analytical techniques:

¹H and ¹³C NMR Spectroscopy: To confirm the chemical structure.

FT-IR Spectroscopy: To identify the functional groups.

Mass Spectrometry: To determine the molecular weight.

High-Performance Liquid Chromatography (HPLC): To assess purity.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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